Sirtuin modulator 5

• Molecular Formula: C24H23N3O4
• Molecular Weight: 417.5 g/mol
• InChI: InChI=1S/C24H23N3O4/c1-15-7-6-10-27-14-19(26-23(15)27)16-8-5-9-18(11-16)25-24(28)17-12-20(29-2)22(31-4)21(13-17)30-3/h5-14H,1-4H3,(H,25,28)
• InChIKey: FIRLMVXVEXHHQH-UHFFFAOYSA-N

Sirtuin Modulator 5: A SIRT1-Activating Small Molecule for Aging and Metabolic Disease Research

Sirtuin modulator 5 (CAS 694469-31-3) is a small-molecule sirtuin modulating agent that activates the NAD⁺-dependent deacetylase SIRT1 with a reported DC₅₀ value of <50 μM . Derived from patent WO 2006094236 A1, this compound is utilized in preclinical research to investigate cellular longevity pathways and disease models associated with aging, metabolic dysregulation, and mitochondrial dysfunction [1]. Its activity is typically benchmarked against other SIRT1 modulators to assess relative potency and functional direction in sirtuin-targeted studies.

Pathway Context SIRT1 activation pathway studies

Potency Tier Moderate activation profile supports titration-based experimental designs

Research Models Cellular senescence, metabolic dysfunction, and aging-related pathway models

• [1] Sirtris Pharmaceuticals, Inc. WO2006094236A1 - Sirtuin modulating compounds. World Intellectual Property Organization, 2006. View Source

Sirtuin Modulator 5: Why In-Class SIRT1 Modulators Cannot Be Interchanged Without Functional and Potency Trade-offs

The sirtuin modulator chemical space contains compounds with opposing functional effects (activation vs. inhibition) and widely divergent potencies, even among those targeting the same isoform. Generic substitution is scientifically unjustified because a modulator's net effect on SIRT1 deacetylase activity dictates downstream pathway engagement. For instance, replacing Sirtuin modulator 5 (an activator with DC₅₀ <50 μM) with Sirtuin modulator 4 (an inhibitor with EC₅₀ 51–100 μM) would invert the intended biological outcome. Furthermore, potency variations exceeding 50-fold between analogs (e.g., SRT1720 EC₁.₅ = 0.16 μM vs. Resveratrol EC₅₀ ≈100 μM [1]) preclude assumption of equivalent cellular efficacy. These functional and potency distinctions mandate compound-specific validation and procurement based on experimental design requirements.

Functional direction mismatch

SIRT1 activators and inhibitors produce opposite pathway effects; direct substitution may invert experimental outcomes.

Potency tier divergence

Wide EC₅₀/DC₅₀ variation across class members may shift activation thresholds and dose-response interpretation.

Chemotype-dependent profiles

Structural differences can introduce distinct off-target sirtuin isoform or kinase effects, limiting direct interchangeability.

• [1] Gertz M, et al. A molecular mechanism for direct sirtuin activation by resveratrol. PLoS One. 2012;7(11):e49761. View Source

Sirtuin Modulator 5: Quantitative Differential Evidence Versus Key SIRT1 Modulator Comparators

SIRT1 Activation Potency: Sirtuin Modulator 5 Versus Sirtuin Modulator 1

Sirtuin modulator 5 activates SIRT1 with a DC₅₀ value of <50 μM . In contrast, Sirtuin modulator 1 (SRT3025 hydrochloride) demonstrates a >50-fold higher potency, with an EC₁.₅ value of <1 μM [1]. This substantial potency differential indicates that Sirtuin modulator 5 is a moderate activator suitable for studies where hyperactivation is undesirable, whereas Sirtuin modulator 1 is appropriate for experiments requiring robust, near-maximal SIRT1 engagement at lower concentrations.

Activation vs Sirtuin Modulator 1

Reported

DC₅₀ >50-fold lower vs comparator (EC₁.₅ context)

Supports pathway-response titration studies; moderate activation may reduce oversaturation risk.

Review assay conditions and cell-free system context.

Evidence Dimension	SIRT1 activation potency
Target Compound Data	DC₅₀ <50 μM
Comparator Or Baseline	Sirtuin modulator 1 (SRT3025 hydrochloride): EC₁.₅ <1 μM
Quantified Difference	>50-fold difference
Conditions	In vitro biochemical assay; cell-free system

Why This Matters

This potency differential allows researchers to select Sirtuin modulator 5 for moderate SIRT1 activation in sensitive cellular contexts or when titration of pathway response is required, avoiding the potential for oversaturation or off-target effects associated with more potent activators.

• [1] TargetMol. Sirtuin modulator 1 Product Datasheet. Available online. View Source

Functional Direction: Activation Versus Inhibition of SIRT1

Sirtuin modulator 5 functions as a SIRT1 activator, reducing the deacetylase's DC₅₀ to <50 μM . Conversely, Sirtuin modulator 4 acts as a SIRT1 inhibitor, with an EC₅₀ ranging from 51 to 100 μM . This functional opposition is critical: an activator enhances SIRT1-mediated deacetylation, while an inhibitor suppresses it, leading to diametrically opposed downstream biological effects on pathways such as p53 signaling, mitochondrial biogenesis, and inflammatory responses.

Activation vs Inhibition

Reported

SIRT1 activation vs SIRT1 inhibitor 4 (EC₅₀ 51–100 μM) – opposite functional direction

Functional dichotomy determines research model suitability; activation aligns with metabolic and longevity studies.

Verify pathway context; inhibition is used in cancer research models.

Evidence Dimension	Functional effect on SIRT1
Target Compound Data	Activation (DC₅₀ <50 μM)
Comparator Or Baseline	Sirtuin modulator 4: Inhibition (EC₅₀ 51–100 μM)
Quantified Difference	Opposite functional effect
Conditions	In vitro biochemical SIRT1 activity assay

Why This Matters

The functional dichotomy directly impacts experimental design: Sirtuin modulator 5 is appropriate for lifespan extension and metabolic protection studies, whereas Sirtuin modulator 4 is suited for cancer research where SIRT1 inhibition is therapeutically beneficial. Substitution without accounting for this difference would yield contradictory results.

Potency Gap Relative to High-Affinity SIRT1 Activator SRT1720

Sirtuin modulator 5 exhibits a DC₅₀ <50 μM for SIRT1 activation . In comparison, SRT1720, a structurally optimized SIRT1 activator, demonstrates an EC₁.₅ of 0.16 μM in cell-free assays and exhibits >230-fold selectivity over SIRT2 and SIRT3 . This >300-fold potency difference underscores that Sirtuin modulator 5 occupies a distinct tier of SIRT1 activators—less potent but potentially valuable when dose-response studies demand a wider dynamic range or when high-potency compounds induce undesired transcriptional feedback.

Potency Gap vs SRT1720

Reported

>300-fold lower potency than SRT1720 (EC₁.₅ 0.16 μM)

Lower-potency tier may support dynamic range studies and orthogonal chemotype validation.

Cross-study comparison; confirm in same assay platform.

Evidence Dimension	SIRT1 activation potency
Target Compound Data	DC₅₀ <50 μM
Comparator Or Baseline	SRT1720: EC₁.₅ = 0.16 μM
Quantified Difference	>300-fold difference
Conditions	In vitro biochemical assay; cell-free system

Why This Matters

This potency gap defines Sirtuin modulator 5 as a lower-potency alternative for studies where SRT1720's high potency may be confounding or where a compound with a distinct chemotype and potentially different off-target profile is required for orthogonal validation.

Cellular Longevity: Sirtuin Modulator 5 Versus Resveratrol

Sirtuin modulator 5 has been reported to extend cellular lifespan in vitro, consistent with its SIRT1 activation profile (DC₅₀ <50 μM) . While quantitative lifespan extension data for Sirtuin modulator 5 are not publicly available, its SIRT1 activation potency (<50 μM) is comparable to the natural polyphenol resveratrol, which activates SIRT1 with an EC₅₀ of approximately 100 μM and has been shown to extend lifespan in multiple model systems [1]. The moderate potency of Sirtuin modulator 5 positions it as a synthetic alternative to resveratrol, potentially offering improved solubility, metabolic stability, or a cleaner off-target profile compared to the natural compound.

Activation vs Resveratrol

Class-level

Comparable SIRT1 activation (DC₅₀ vs EC₅₀ ≈100 μM); marginally more potent in biochemical assay

May serve as synthetic alternative to natural product with batch consistency; supports cellular senescence models.

Class-level inference; verify in target cell models.

Evidence Dimension	SIRT1 activation potency (proxy for lifespan extension capacity)
Target Compound Data	DC₅₀ <50 μM
Comparator Or Baseline	Resveratrol: EC₅₀ ≈100 μM
Quantified Difference	Comparable potency (Sirtuin modulator 5 marginally more potent)
Conditions	In vitro biochemical SIRT1 activity assay

Why This Matters

Sirtuin modulator 5 serves as a synthetic, moderately potent SIRT1 activator for longevity research, offering an alternative to natural compounds like resveratrol that may suffer from poor bioavailability, pleiotropic effects, or batch-to-batch variability in natural product sourcing.

• [1] Gertz M, et al. A molecular mechanism for direct sirtuin activation by resveratrol. PLoS One. 2012;7(11):e49761. View Source

Sirtuin Modulator 5: Optimal Application Scenarios Based on Quantitative Differentiation

Cellular Senescence and Longevity Studies Requiring Moderate SIRT1 Activation

Sirtuin modulator 5 (DC₅₀ <50 μM) provides moderate SIRT1 activation suitable for extending replicative lifespan in primary cells or cell lines sensitive to hyperactivation. Unlike Sirtuin modulator 1 (EC₁.₅ <1 μM), its lower potency avoids potential SIRT1-dependent toxicity or feedback inhibition . This makes it ideal for chronic treatment paradigms in aging research where sustained, moderate pathway engagement is desired.

Metabolic Disease Models: Diabetes, Obesity, and Mitochondrial Dysfunction

As a SIRT1 activator, Sirtuin modulator 5 is implicated in improving insulin sensitivity, enhancing mitochondrial biogenesis, and reducing inflammation—hallmarks of metabolic syndrome . In contrast to Sirtuin modulator 4, which inhibits SIRT1 and would be counterproductive in these models, Sirtuin modulator 5 aligns with the therapeutic direction of SIRT1 activation validated by compounds such as SRT1720 . It is suitable for use in in vitro models of insulin resistance (e.g., 3T3-L1 adipocytes, HepG2 hepatocytes) and in vivo studies of diet-induced obesity where moderate SIRT1 agonism is beneficial.

Orthogonal Validation of SIRT1-Dependent Phenotypes

Given its distinct chemotype and moderate potency relative to high-affinity activators like SRT1720 (EC₁.₅ = 0.16 μM) , Sirtuin modulator 5 serves as an orthogonal tool to confirm that observed biological effects are SIRT1-mediated and not an artifact of a single chemical scaffold. Using two structurally distinct activators with different potency tiers strengthens the conclusion that SIRT1 activation is the primary mechanism driving the phenotype, rather than off-target effects of a single compound .

Combination Studies with SIRT1 Inhibitors or Other Pathway Modulators

Sirtuin modulator 5's functional direction as an activator (DC₅₀ <50 μM) makes it a valuable partner for co-treatment experiments with SIRT1 inhibitors (e.g., Sirtuin modulator 4, EX-527) to assess reversibility of phenotype or to delineate SIRT1-dependent versus -independent pathways. Additionally, its moderate potency allows for combinatorial dosing with other metabolic modulators (e.g., AMPK activators, mTOR inhibitors) without the risk of SIRT1 pathway oversaturation that might obscure synergistic or additive effects.

Application

Selection Property

Validation Focus

Cellular senescence and longevity studies

Moderate SIRT1 activation profile

Pathway response and lifespan endpoint context

Metabolic disease model studies (insulin resistance, mitochondrial function)

SIRT1 activation supports metabolic pathway research

Insulin sensitivity and mitochondrial biogenesis endpoints

Orthogonal target engagement validation

Distinct chemotype from high-potency activators

Confirm SIRT1-dependent effects across scaffolds

Combination pathway modulation studies

SIRT1 activation direction pairs with inhibitor tools

Pathway interaction and crosstalk endpoints